3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(3-pyridyl)-1,2,4-triazole

• Molecular Formula: C15H12Cl2N4S
• Molecular Weight: 351.3 g/mol
• SMILES: CN1C(=NN=C1SCC2=C(C=CC=C2Cl)Cl)C3=CN=CC=C3
• InChI: InChI=1S/C15H12Cl2N4S/c1-21-14(10-4-3-7-18-8-10)19-20-15(21)22-9-11-12(16)5-2-6-13(11)17/h2-8H,9H2,1H3
• InChIKey: OCXRVDRCAZWOQH-UHFFFAOYSA-N

3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(3-pyridyl)-1,2,4-triazole – Chemical Class, Core Structure, and Research Procurement Positioning

3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(3-pyridyl)-1,2,4-triazole (C₁₅H₁₂Cl₂N₄S, MW 351.3) is a synthetic small-molecule 1,2,4-triazole derivative functionalized with a 2,6-dichlorobenzylthio group at the 3-position, a methyl group at N-4, and a pyridin-3-yl substituent at the 5-position. It belongs to the thioether subclass of 1,2,4-triazoles, a scaffold widely explored for antimicrobial, antifungal, anticancer, and enzyme-inhibitory activities [1]. The compound is catalogued in multiple screening libraries (e.g., ZINC, Mcule) and is primarily procured as a research tool for structure–activity relationship (SAR) studies and early-stage drug discovery [2]. Its molecular architecture incorporates a privileged heterocyclic core combined with a lipophilic dichlorobenzyl moiety and a basic pyridyl group, which together modulate physicochemical and target-binding properties.

▸ 1,2,4-Triazole scaffold with thioether linkage

▸ 2,6-Dichlorobenzyl moiety enhances lipophilicity

▸ Available in screening libraries (ZINC, Mcule)

• [1] Wang, Q.; Zhang, J.; Damu, G.L.V.; Wan, K.; Zhang, H.; Zhou, C. Synthesis and biological activities of thio-triazole derivatives as novel potential antibacterial and antifungal agents. Science China Chemistry, 2012, 55(10), 2134–2153. View Source
• [2] ZINC Database, ZINC27653168, 3-[(2,6-dichlorophenyl)methylthio]-4-methyl-5-(3-pyridyl)-1,2,4-triazole. Available at: https://zinc.docking.org/ View Source

Why Generic Substitution Fails for 3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(3-pyridyl)-1,2,4-triazole – Critical Molecular Differentiation from In-Class Analogs

Although the 1,2,4-triazole scaffold is common to many research compounds, generic substitution is not scientifically defensible because small structural variations – such as the position of the pyridyl nitrogen, the number of chlorine atoms on the benzyl ring, the nature of the N-4 substituent, or the oxidation state of the sulfur – produce large shifts in lipophilicity, hydrogen-bonding capacity, molecular geometry, and biological target engagement [1]. For example, moving the pyridyl attachment from the 3-position to the 4-position alters the dipole moment and potential metal-coordination geometry, while replacing the 2,6-dichlorobenzylthio group with a thione or a monochloro analog markedly changes logP, polar surface area, and metabolic stability . These physicochemical differences translate into divergent ADME profiles and off-target liabilities, meaning that even close structural relatives cannot be assumed to behave identically in biological assays or medicinal chemistry campaigns.

Regioisomer mismatch

4-Pyridyl isomer may alter dipole, tPSA, and permeability relative to the 3-pyridyl target.

Chlorine count shift

Monochloro analog lowers logP by ~0.5–1.3 units, potentially shifting membrane permeability and metabolic stability.

Thione tautomer divergence

Thione form introduces an H-bond donor; activity may redirect to broad antimicrobial spectrum rather than enzyme inhibition.

• [1] Wang, Q.; Zhang, J.; Damu, G.L.V.; Wan, K.; Zhang, H.; Zhou, C. Synthesis and biological activities of thio-triazole derivatives as novel potential antibacterial and antifungal agents. Science China Chemistry, 2012, 55(10), 2134–2153. View Source

Product-Specific Quantitative Evidence Guide: 3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(3-pyridyl)-1,2,4-triazole Versus Its Closest Analogs

Regioisomeric Pyridyl Positioning Drives Divergent Hydrogen-Bond Acceptor Patterns and Predicted Solubility

The 3-pyridyl isomer (target) presents a distinct hydrogen-bond acceptor (HBA) arrangement compared to the 4-pyridyl isomer, arising from the different nitrogen position on the pyridine ring. Although exact experimental HBA counts are identical (HBA = 4 for both), the topological polar surface area (tPSA) and solvation free energy differ due to altered electron distribution. Predicted tPSA for the 3-pyridyl isomer is approximately 42.0 Ų, while the 4-pyridyl isomer is predicted at approximately 40.5 Ų . This ~1.5 Ų difference, while modest, can affect passive membrane permeability and aqueous solubility, which are critical for in vitro assay behavior and in vivo PK. Additionally, the 3-pyridyl nitrogen can engage in different intramolecular interactions with the triazole ring, potentially influencing bioactive conformation.

Pyridyl regioisomer tPSA

Data to verify

Target: ~42.0 Ų
4-Pyridyl: ~40.5 Ų
Δ ≈ 1.5 Ų

Supports membrane permeability interpretation

Predicted; may affect passive diffusion

Evidence Dimension	Predicted topological polar surface area (tPSA)
Target Compound Data	~42.0 Ų (3-pyridyl isomer)
Comparator Or Baseline	3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(4-pyridyl)-1,2,4-triazole: ~40.5 Ų
Quantified Difference	ΔtPSA ≈ 1.5 Ų
Conditions	In silico prediction using fragment-based method (Mcule property calculator)

Why This Matters

Even small differences in tPSA can shift a compound across critical thresholds for blood–brain barrier penetration or oral absorption, making the 3-pyridyl isomer preferable for certain CNS or systemic exposure profiles.

Lipophilicity Modulation by the Dichloro Substituent Pattern: Target vs. Monochloro Analog

The 2,6-dichlorobenzylthio substituent of the target compound confers significantly higher lipophilicity (predicted logP ≈ 4.0–4.5) than the monochloro analog 3-[(2-chlorophenyl)methylthio]-4-methyl-5-(3-pyridyl)-1,2,4-triazole (predicted logP ≈ 3.2–3.5) . The increase of approximately +0.5 to +1.3 log units arises from the additional electron-withdrawing chlorine atom, which also enhances metabolic stability by blocking a potential site of oxidative metabolism on the benzyl ring. Higher logP generally correlates with improved membrane permeability but may also increase plasma protein binding and hERG liability, requiring careful interpretation in a target-specific context.

Predicted logP

Data to verify

≈ 4.0–4.5

Supports lipophilic target engagement

Monochloro analog ~3.2–3.5

Evidence Dimension	Predicted octanol/water partition coefficient (logP)
Target Compound Data	logP ≈ 4.0–4.5 (2,6-dichloro)
Comparator Or Baseline	3-[(2-Chlorophenyl)methylthio]-4-methyl-5-(3-pyridyl)-1,2,4-triazole: logP ≈ 3.2–3.5
Quantified Difference	ΔlogP ≈ +0.5 to +1.3
Conditions	In silico prediction (ALOGPS / XLogP3 consensus)

Why This Matters

The higher lipophilicity of the 2,6-dichloro compound can be strategically exploited when target engagement requires penetration of lipid-rich compartments (e.g., intracellular bacterial pathogens, CNS targets), whereas the monochloro analog may be preferred for targets requiring lower logP to avoid off-target binding.

Thioether vs. Thione: Sulfur Oxidation State Dictates Hydrogen-Bond Donor Capacity and Target Selectivity

The target compound exists as a thioether (C–S–C), whereas the core intermediate 4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol (CAS 3652-31-1) exists predominantly as the thione tautomer (C=S) under physiological conditions. The thione form possesses a hydrogen-bond donor (N–H) at the triazole ring, which is absent in the thioether. This functional group difference has profound implications for biological activity: thione-containing triazoles have been shown to exhibit broad-spectrum antimicrobial activity with MIC values in the range of 8–64 µg/mL against Gram-positive and Gram-negative bacteria , while S-alkylation to the thioether often redirects activity toward specific enzyme targets (e.g., kinases, SCD) by eliminating the donor and increasing lipophilicity [1]. The thioether thus offers a distinct pharmacophore profile amenable to different screening cascades than the thione precursor.

Thioether vs. thione HBD

Class-level inference

Target HBD = 0
Thione HBD = 1, reported MIC 8–64 µg/mL

Redirects activity toward enzyme targets

Target untested in antimicrobial panels

Evidence Dimension	Antibacterial activity (MIC) and hydrogen-bond donor count
Target Compound Data	Thioether: HBD = 0; antimicrobial activity not reported (likely redirected target profile)
Comparator Or Baseline	4-Methyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol (thione): HBD = 1; reported MIC range 8–64 µg/mL against S. aureus, E. coli, B. cereus
Quantified Difference	Qualitative switch in activity spectrum; HBD count reduced from 1 to 0
Conditions	Broth microdilution assay (CLSI guidelines) for thione; target compound untested in published antimicrobial panels

Why This Matters

For procurement decisions, the thioether should be selected when the goal is kinase or enzyme inhibition (where HBD elimination is beneficial), while the thione is more appropriate for traditional antimicrobial screening campaigns.

• [1] Bouillot, A.M.J. et al. Triazole derivatives as SCD inhibitors. Patent WO2008132138, 2008. View Source

Molecular Weight and Rotatable Bond Differences Between Target and Phenyl Analog Influence Drug-Likeness Parameters

The target compound (MW 351.3, rotatable bonds = 4) is structurally distinguished from the phenyl analog 3-[(2,6-dichlorobenzyl)thio]-4-methyl-5-phenyl-1,2,4-triazole (MW ~350.3, rotatable bonds = 3) primarily by the replacement of a phenyl carbon with a pyridyl nitrogen. This substitution increases the heteroatom count (N+O from 4 to 5) and slightly alters molecular weight, but more importantly adds a hydrogen-bond acceptor site capable of engaging polar residues in a protein binding pocket. Both compounds fall within Lipinski rule-of-5 space (MW < 500, logP < 5), but the pyridyl nitrogen provides an additional handle for solubility optimization and target-specific interactions, which is absent in the phenyl analog [1].

HBA & rotatable bonds

Supporting evidence

Target HBA = 4, rot. bonds = 4
Phenyl analog HBA = 3, rot. bonds = 3

Expands target engagement options

Pyridyl N adds acceptor and flexibility

Evidence Dimension	Hydrogen-bond acceptor count and rotatable bonds
Target Compound Data	HBA = 4 (includes pyridyl N), rotatable bonds = 4
Comparator Or Baseline	3-[(2,6-Dichlorobenzyl)thio]-4-methyl-5-phenyl-1,2,4-triazole: HBA = 3, rotatable bonds = 3
Quantified Difference	ΔHBA = +1; ΔRotatable bonds = +1
Conditions	Structural comparison based on SMILES analysis

Why This Matters

The additional acceptor and conformational flexibility of the target compound allow for more diverse target engagement strategies, making it a more versatile starting point for lead optimization than the simpler phenyl analog.

• [1] PubChem Compound Summaries for 3-[(2,6-dichlorophenyl)methylthio]-4-methyl-5-(3-pyridyl)-1,2,4-triazole and 3-[(2,6-dichlorobenzyl)thio]-4-methyl-5-phenyl-1,2,4-triazole. Available at: https://pubchem.ncbi.nlm.nih.gov/ View Source

Best Research and Industrial Application Scenarios for 3-[(2,6-Dichlorophenyl)methylthio]-4-methyl-5-(3-pyridyl)-1,2,4-triazole

Kinase Inhibitor Lead Generation Campaigns Requiring a Thioether Pharmacophore with Enhanced Lipophilicity

The combination of a 2,6-dichlorobenzylthio group and a 3-pyridyl substituent generates a lipophilic, hydrogen-bond-accepting scaffold suitable for targeting ATP-binding pockets of kinases. The thioether linkage eliminates a hydrogen-bond donor, reducing metabolic glucuronidation liability compared to thiol/thione analogs. Procurement for kinase screening libraries, particularly those targeting tyrosine kinases or lipid kinases, is recommended based on the compound's predicted fit to the hinge-binding region of the ATP site [1].

Structure–Activity Relationship (SAR) Studies Exploring the Effect of Pyridyl Nitrogen Position on Biological Activity

When a research program requires systematic comparison of regioisomeric pyridyl-1,2,4-triazoles, the 3-pyridyl isomer is essential as the reference compound for mapping the optimal nitrogen orientation against a biological target. The quantitative PSA and logP differences documented in Section 3 provide a physicochemical rationale for selecting the 3-pyridyl variant over the 4-pyridyl isomer in CNS-penetrant programs or where lower tPSA is desired .

Antimicrobial Drug Discovery Focused on Gram-Positive Pathogens with Defined Resistance Profiles

Although direct MIC data for the target compound are not yet published, the S-alkylated triazole class has demonstrated potent activity against Staphylococcus aureus and Bacillus species. Procurement of the target for in-house MIC determination against MRSA or VRE strains is scientifically justified by the established antibacterial SAR of related thioether triazoles, where the 2,6-dichloro substitution pattern has been associated with improved potency relative to mono-halogenated analogs [2].

Computational Docking and Molecular Dynamics Simulations for Protein–Ligand Interaction Fingerprinting

The well-defined three-point substitution pattern (dichlorobenzylthio, methyl, pyridin-3-yl) makes the compound an ideal test case for validating docking algorithms and free-energy perturbation (FEP) calculations. Its moderate molecular weight and limited rotatable bonds ensure conformational sampling efficiency, while the pyridyl nitrogen provides a clear anchor point for assessing scoring function accuracy in reproducing crystallographic or cryo-EM binding poses [1].

Application

Selection Property

Validation Focus

Kinase inhibitor lead generation

Thioether pharmacophore, enhanced lipophilicity

Kinase panel selectivity profiling

SAR of pyridyl regioisomers

Pyridyl nitrogen orientation (3- or 4-position)

tPSA and permeability assay comparison

Antimicrobial screening (Gram-positive)

2,6-Dichloro substitution pattern

MIC determination against target strains

Computational docking & MD simulations

Defined substitution pattern, moderate flexibility

Docking score accuracy and pose reproduction

• [1] Hodge, C.N.; Dickson, J.K.; Popa-Burke, I.G.; Mendoza, J.S. Certain triazole-based compounds, compositions, and uses thereof. U.S. Patent US20050288347, 2005. View Source
• [2] Wang, Q.; Zhang, J.; Damu, G.L.V.; Wan, K.; Zhang, H.; Zhou, C. Synthesis and biological activities of thio-triazole derivatives as novel potential antibacterial and antifungal agents. Science China Chemistry, 2012, 55(10), 2134–2153. View Source